Cas no 476626-04-7 (4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476626-04-7
• MF: C₂₄H₂₅N₃O₃S₂
• MW: 467.603603124619
• CID: 6450701

4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(N,N-diallylsulfamoyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide
• Benzamide, N-[4-(3,4-dimethylphenyl)-2-thiazolyl]-4-[(di-2-propen-1-ylamino)sulfonyl]-

• Inchi： 1S/C24H25N3O3S2/c1-5-13-27(14-6-2)32(29,30)21-11-9-19(10-12-21)23(28)26-24-25-22(16-31-24)20-8-7-17(3)18(4)15-20/h5-12,15-16H,1-2,13-14H2,3-4H3,(H,25,26,28)
• InChI Key： OIJKBDLHFRXUTC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C(C)=C2)=CS1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• pka: 6.45±0.50(Predicted)

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476626-04-7)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476626-04-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole ring and a sulfamoyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their versatility in drug discovery. The 4-bis(prop-2-en-1-yl)sulfamoyl moiety in this compound is a key functional group that enhances its binding affinity and metabolic stability. This characteristic aligns with the growing trend of designing small-molecule inhibitors for therapeutic applications. For instance, similar compounds have shown promise in targeting inflammatory pathways and kinase signaling, which are hot topics in oncology and autoimmune disease research.

Another area of interest is the compound's potential role in agrochemical innovation. The 3,4-dimethylphenyl and thiazol-2-yl groups contribute to its lipophilicity, a critical factor for pesticide penetration and efficacy. With the global push toward sustainable agriculture, researchers are exploring how such compounds can be optimized for environmentally friendly pest control. This aligns with frequently searched queries like "green chemistry in agrochemicals" and "next-generation crop protection."

From a synthetic chemistry perspective, the preparation of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These methods are widely discussed in academic forums and industrial R&D circles, reflecting the compound's relevance in process chemistry and scale-up challenges. Optimization of these synthetic routes is a recurring theme in patent literature, underscoring its commercial viability.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. These factors are critical for formulation scientists working on drug delivery systems or agrochemical formulations. For example, its moderate logP value suggests balanced hydrophilicity and lipophilicity, making it suitable for oral or topical administration in pharmaceuticals or foliar application in agriculture.

In summary, 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 476626-04-7) represents a multifaceted compound with applications spanning drug discovery, agrochemical development, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in addressing modern challenges like targeted therapy and sustainable agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation across multiple industries.